Cas no 1251018-59-3 (2-(2-Methoxyphenyl)-1,1-diphenylethanol)
1251018-59-3 structure
Product Name:2-(2-Methoxyphenyl)-1,1-diphenylethanol
CAS No:1251018-59-3
MF:C21H20O2
MW:304.382306098938
CID:1092703
PubChem ID:57205379
Update Time:2025-04-20
2-(2-Methoxyphenyl)-1,1-diphenylethanol Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Methoxyphenyl)-1,1-diphenylethanol
- 1251018-59-3
-
- Inchi: 1S/C21H20O2/c1-23-20-15-9-8-10-17(20)16-21(22,18-11-4-2-5-12-18)19-13-6-3-7-14-19/h2-15,22H,16H2,1H3
- InChI Key: IPTOORWXCOSHLB-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC=CC=1OC
Computed Properties
- Exact Mass: 304.146329876g/mol
- Monoisotopic Mass: 304.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 29.5Ų
2-(2-Methoxyphenyl)-1,1-diphenylethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118677-1g |
2-(2-Methoxyphenyl)-1,1-diphenylethanol |
1251018-59-3 | 95% | 1g |
$507.18 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1763960-1g |
2-(2-Methoxyphenyl)-1,1-diphenylethan-1-ol |
1251018-59-3 | 98% | 1g |
¥5029.00 | 2024-08-09 | |
| Crysdot LLC | CD12169010-1g |
2-(2-Methoxyphenyl)-1,1-diphenylethanol |
1251018-59-3 | 95+% | 1g |
$581 | 2024-07-23 |
2-(2-Methoxyphenyl)-1,1-diphenylethanol Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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